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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338 Get Quote

This technical guide provides a comprehensive overview of the solubility of tolfenpyrad, a

pyrazole insecticide and acaricide, in various aqueous and organic media. The information is

intended for researchers, scientists, and professionals in drug development and crop protection

who require detailed data for formulation, environmental fate analysis, and toxicological

studies.

Core Data Presentation: Tolfenpyrad Solubility
The solubility of tolfenpyrad is a critical parameter influencing its bioavailability, efficacy, and

environmental distribution. The following tables summarize the quantitative solubility data for

tolfenpyrad in water and a range of organic solvents.

Table 1: Solubility of Tolfenpyrad in Aqueous Media
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Solvent System Temperature Solubility Reference(s)

Water (pH 7) 20 °C 0.087 mg/L [1]

Water 20 °C 0.061 mg/L [2][3]

Water 25 °C 0.087 mg/L [3]

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

saline

Not Specified
2.75 mg/mL

(Suspended solution)
[4]

10% DMSO >> 90%

(20% SBE-β-CD in

saline)

Not Specified
2.75 mg/mL

(Suspended solution)
[4]

Table 2: Solubility of Tolfenpyrad in Organic Solvents
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Solvent Temperature Solubility Reference(s)

Acetone Not Specified >250 g/L [2][5]

1,2-Dichloroethane Not Specified >250 g/L [2][5]

Dimethyl Sulfoxide

(DMSO)
Not Specified 110 mg/mL [4]

Dimethyl Sulfoxide

(DMSO)
Not Specified ≥ 56 mg/mL [6]

Ethyl Acetate Not Specified >250 g/L [2][5]

n-Heptane Not Specified 6.92 g/L [2][5]

n-Hexane 25 °C 7,410 mg/L (7.41 g/L) [1]

Methanol Not Specified 50.8 g/L [2][5]

Methanol Not Specified Soluble [7]

n-Octanol Not Specified 43.7 g/L [2][5]

Toluene 25 °C
366,000 mg/L (366

g/L)
[1]

Xylene Not Specified 218 g/L [2][5]

Corn Oil (in 10%

DMSO)
Not Specified

≥ 2.75 mg/mL (Clear

solution)
[4]

Experimental Protocols
The determination of a compound's solubility is a fundamental experimental procedure. While

specific laboratory protocols for the cited data are not exhaustively detailed in the search

results, a generalized methodology based on the OECD Guideline 105 for Water Solubility

(Flask Method) can be described.

Protocol: Determination of Water Solubility (Flask Method)

Preparation of Test Substance: A sufficient amount of high-purity tolfenpyrad is obtained.
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Preparation of Test Medium: Distilled or deionized water, adjusted to the desired pH (e.g., pH

7), is used as the solvent.

Equilibration: An excess amount of tolfenpyrad is added to a flask containing a known

volume of the test medium. The flask is then sealed and agitated at a constant temperature

(e.g., 20°C or 25°C). The agitation should be sufficient to ensure thorough mixing without

causing the dispersion of fine particles.

Phase Separation: After a preliminary equilibration period (e.g., 24 hours), the mixture is

allowed to stand for at least another 24 hours at the same constant temperature to allow for

the separation of undissolved material. Centrifugation at a controlled temperature is often

employed to facilitate this separation.

Sampling and Analysis: A sample of the clear, saturated aqueous phase is carefully

withdrawn. The concentration of tolfenpyrad in the sample is then determined using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV or Mass Spectrometry (MS) detection.

Replication: The experiment is repeated to ensure the reliability and reproducibility of the

results.

A similar principle is applied for determining solubility in organic solvents, where the solvent of

interest is used instead of water.

Mandatory Visualizations
Mode of Action: Inhibition of Mitochondrial Electron Transport Chain

Tolfenpyrad's primary insecticidal and acaricidal activity stems from its role as a mitochondrial

electron transport inhibitor (METI).[1][8][9][10][11] Specifically, it targets and inhibits Complex I

(NADH:ubiquinone oxidoreductase) of the respiratory chain.[8][10] This inhibition disrupts the

production of ATP, leading to cellular energy depletion and eventual death of the target

organism.
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Caption: Tolfenpyrad inhibits Complex I of the mitochondrial electron transport chain.

Experimental Workflow: Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a compound

like tolfenpyrad using the flask method.
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Caption: Workflow for determining solubility via the flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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